Cas no 2228490-31-9 (4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine)

• Product Name: 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine
• CAS No: 2228490-31-9
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6304229
• PubChem ID: 165706546
• Update Time: 2025-05-20

4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine
• 4-[(1-ethyl-1H-imidazol-5-yl)methyl]-4-methoxypiperidine
• 2228490-31-9
• EN300-1774897

• Inchi： 1S/C12H21N3O/c1-3-15-10-14-9-11(15)8-12(16-2)4-6-13-7-5-12/h9-10,13H,3-8H2,1-2H3
• InChI Key： LCCYZAKKSKDHOB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CN=CN2CC)CCNCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine

Introduction to 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine (CAS No. 2228490-31-9)

4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine, identified by its CAS number 2228490-31-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that combines an imidazole ring with a methoxy-substituted piperidine backbone, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine encompasses several key functional groups that contribute to its potential biological activity. The presence of the 1H-imidazole moiety, particularly its interaction with biological targets, has been extensively studied in recent years. Imidazole derivatives are well-documented for their role in modulating various enzymatic and receptor-mediated processes, which makes this compound a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine with high precision. These studies suggest that the compound may exhibit significant interactions with proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the methoxy group on the piperidine ring enhances lipophilicity, which is a critical factor in drug bioavailability and membrane permeability.

In the context of modern drug discovery, the synthesis and optimization of heterocyclic compounds like 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine are of paramount importance. The ability to modify specific functional groups while maintaining or enhancing biological activity allows for the development of structurally diverse libraries of compounds. This approach has been successfully employed in high-throughput screening (HTS) campaigns to identify lead compounds for further medicinal chemistry optimization.

The imidazole-piperidine core structure is particularly intriguing due to its versatility in interacting with biological targets. For instance, imidazole-based compounds have shown promise in treating neurological disorders by modulating ion channels and neurotransmitter receptors. The addition of a methyl group at the 4-position of the piperidine ring further diversifies the compound’s pharmacological profile, potentially enabling selective targeting of specific disease pathways.

Current research indicates that derivatives of 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are key enzymes involved in cellular signaling cascades. Dysregulation of these enzymes is often associated with cancer and chronic inflammatory diseases, making them attractive therapeutic targets. Preliminary in vitro studies have demonstrated encouraging results, suggesting that further investigation into this compound class is warranted.

The synthesis of 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in determining biological activity.

The pharmacological evaluation of 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine has been complemented by structural biology approaches, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into how the compound interacts with its target proteins at the atomic level. Such structural information is invaluable for designing next-generation analogs with improved potency and selectivity.

Given the growing interest in targeted therapies, 4-(1-ethyl-1H-imidazol-5-yl)methyl-4-methoxypiperidine represents a significant advancement in the quest for novel therapeutics. Its unique structural features make it a versatile scaffold for drug development across multiple therapeutic areas, including oncology, immunology, and neurology. As research progresses, it is anticipated that this compound will serve as a foundation for developing innovative treatments that address unmet medical needs.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 4-(1-electilimidezole) derivatives. Predictive models trained on large datasets have been used to screen virtual libraries of compounds, identifying those with optimal pharmacokinetic profiles before experimental validation. This approach has significantly reduced the time and cost associated with traditional drug development pipelines.

In conclusion,CAS No 2228490 31 9 serves as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural composition positions it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve,imidalzole derivatives like this one will play an increasingly important role in shaping the future of medicine.